Cas no 1806893-79-7 (5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine)

• Product Name: 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine
• CAS No: 1806893-79-7
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 4855233
• Update Time: 2025-05-26

5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H11F2N3/c1-4-6(2-11)13-3-5(12)7(4)8(9)10/h3,8H,2,11-12H2,1H3
• InChI Key： VOGHEZWHUQISPJ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(CN)C=1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0
• Topological Polar Surface Area: 64.9

Additional information on 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine

Introduction to 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine (CAS No. 1806893-79-7)

5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine, identified by its CAS number 1806893-79-7, is a significant compound in the field of pharmaceutical chemistry. This pyridine derivative features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug development and medicinal chemistry.

The compound's molecular structure includes several key functional groups, such as the amino group, aminomethyl group, and difluoromethyl group, which contribute to its diverse chemical properties. The presence of these groups makes it a versatile intermediate in synthesizing more complex molecules, particularly in the context of bioactive scaffolds. The 5-amino and 2-(aminomethyl) substituents enhance its reactivity, allowing for further functionalization and modifications that can tailor its biological activity.

In recent years, there has been growing interest in pyridine derivatives due to their role as pharmacophores in various therapeutic agents. The specific arrangement of atoms in 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine makes it a promising candidate for exploring new pharmacological pathways. Researchers have been investigating its potential in developing treatments for a range of diseases, including neurological disorders and inflammatory conditions.

The difluoromethyl group is particularly noteworthy as it is known to influence the metabolic stability and binding affinity of drug candidates. This feature has been extensively studied in the context of optimizing drug-like properties, such as lipophilicity and solubility. The incorporation of difluoromethylation strategies has shown promise in enhancing the efficacy of small molecule drugs, making compounds like 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine valuable assets in medicinal chemistry libraries.

Recent advancements in computational chemistry have further highlighted the importance of this compound. Molecular modeling studies have demonstrated that the structural features of 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine can be leveraged to design molecules with improved binding interactions at target sites. These studies have provided insights into how modifications to the core pyridine scaffold can modulate biological activity, offering a rational approach for drug discovery.

The synthesis of 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the functionalization of a pyridine precursor, followed by sequential introduction of the amino, aminomethyl, and difluoromethyl groups. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

In addition to its synthetic significance, 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine has been explored in various preclinical studies. These studies aim to evaluate its pharmacokinetic properties and potential side effects before moving into human trials. The compound's ability to interact with biological targets has been assessed through enzyme inhibition assays and cell-based assays, providing preliminary evidence of its therapeutic potential.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the exploration of compounds like 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine. Predictive models have been developed to identify promising candidates based on their structural features and predicted biological activity. This approach has enabled researchers to screen large libraries of compounds more efficiently, identifying those with the highest likelihood of success in clinical settings.

The future prospects for 5-Amino-2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine are promising, with ongoing research aimed at expanding its applications in pharmaceuticals. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in developing novel therapies.